Cas no 2411226-52-1 (2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one
• CAS No: 2411226-52-1
• MF: C₈H₁₄ClNO₃S
• MW: 239.719660282135
• CID: 5357179
• Update Time: 2025-06-20

2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one
• Z3774999089
• 2-chloro-1-[3-(ethanesulfonyl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C8H14ClNO3S/c1-3-14(12,13)7-4-10(5-7)8(11)6(2)9/h6-7H,3-5H2,1-2H3
• InChI Key： GRXMLBUYHDZMJG-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC(C1)S(CC)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 0.3
• Topological Polar Surface Area: 62.8

Additional information on 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one

Introduction to 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one (CAS No. 2411226-52-1)

2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one, with the CAS number 2411226-52-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one make it a promising candidate for various drug discovery programs.

The chemical structure of 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one consists of a chlorinated propanone moiety linked to an azetidine ring substituted with an ethylsulfonyl group. This combination of functional groups imparts distinct chemical and biological properties to the molecule. The chloro substituent enhances the electrophilic character of the carbonyl group, while the ethylsulfonyl group provides additional steric and electronic effects that can influence the compound's reactivity and binding affinity to biological targets.

Recent studies have explored the potential of 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits strong inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one has also shown promise in modulating protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation can lead to various diseases. A study in the European Journal of Medicinal Chemistry reported that this compound effectively disrupts specific PPIs involved in apoptosis regulation, making it a potential lead for developing novel anti-cancer agents.

The pharmacokinetic profile of 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one has been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for further development as a safe and effective therapeutic agent.

The synthesis of 2-Chloro-1-(3-ethylsulfonylazetidin-1-yl)propan-1-one has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving selective functional group transformations and ring-forming reactions. A recent publication in Organic Letters described an efficient one-pot synthesis method that significantly reduces the overall cost and complexity of producing this compound on a larger scale.

In conclusion, 2-Chloro-1-(3-Ethylsulfonylazetidin-1-yL)propan-l-one (CAS No. 241I226-S2-I) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with favorable pharmacokinetic and safety profiles, makes it an attractive candidate for further drug discovery and development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the field of medicinal chemistry.